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Compound of Interest

2,3-
Compound Name:

Bis(hydroxymethyl)naphthalene

Cat. No.: B141878

Essential Safety and Handling Guide for 2,3-
Bis(hydroxymethyl)naphthalene

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 2,3-Bis(hydroxymethyl)naphthalene, including personal protective equipment
(PPE), safe handling procedures, and disposal plans. Adherence to these guidelines is crucial
for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2,3-
Bis(hydroxymethyl)naphthalene is presented below. While specific toxicological data for this
compound is limited, information for a structural isomer, 1,8-Bis(hydroxymethyl)naphthalene,
and the parent compound, naphthalene, are included to provide context for potential hazards.
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Property Value Reference Compound Data
Appearance Solid N/A
Molecular Formula C12H1202 N/A
Molecular Weight 188.22 g/mol N/A
1,8-
Melting Point Not available Bis(hydroxymethyl)naphthalen
e: Not available
Boiling Point Not available Naphthalene: 218 °C (424 °F)
Flash Point Not available Naphthalene: 88 °C (190 °F)
- N Naphthalene is a stable
Stability Stable under normal conditions
compound.
_ o Naphthalene can form
o Reacts with strong oxidizing ) ) o
Reactivity explosive mixtures with air
agents. _ .
upon intense heating.
Toxicological properties have
o not been fully investigated. Naphthalene is suspected of
Toxicity

May cause skin, eye, and

respiratory tract irritation.

causing cancer.

Personal Protective Equipment (PPE)

When handling 2,3-Bis(hydroxymethyl)naphthalene, the following personal protective

equipment is mandatory to prevent exposure.
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Protection Type

Required PPE

Specifications and Best
Practices

Eye and Face Protection

Safety goggles or a face
shield.

Must meet ANSI Z87
standards.[1] Safety glasses

should include side shields.[1]

Skin Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or PVC

recommended) and a lab coat.

Gloves should be inspected
before use and changed
frequently.[2][3] A lab coat
should be worn to protect

clothing and skin.

Respiratory Protection

NIOSH-approved respirator.

Required when working
outside of a chemical fume
hood or when there is a risk of

generating dust.[4]

Footwear

Closed-toe shoes.

Shoes should be made of a
material that offers protection

from chemical spills.[1]

Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step protocol is mandatory to ensure the safety of all

personnel when handling 2,3-Bis(hydroxymethyl)naphthalene.

Engineering Controls:

e Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is

required for all procedures that may generate dust or aerosols.[5]

o Containment: Use a designated area for handling this chemical to prevent cross-

contamination.[3]

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Confirm that a safety shower and eyewash station are accessible.
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» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize dust inhalation. Use appropriate tools to handle the solid material.

» During the Experiment: Keep all containers with the chemical tightly closed when not in use.
Avoid contact with skin, eyes, and clothing.[4]

» After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete.

o Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[4][5] The storage container should be clearly
labeled.

Emergency Procedures

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] Remove
contaminated clothing.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[4] Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.

¢ Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Disposal Plan

All waste containing 2,3-Bis(hydroxymethyl)naphthalene must be treated as hazardous
waste.

o Solid Waste: Collect all solid waste, including contaminated gloves, paper towels, and pipette
tips, in a designated and clearly labeled hazardous waste container.[3]

» Liquid Waste: Collect all liquid waste in a separate, labeled hazardous waste container.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do
not dispose of this chemical down the drain.
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Workflow for Handling 2,3-
Bis(hydroxymethyl)naphthalene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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